Cas no 1120294-70-3 (5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole
• CAS No: 1120294-70-3
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 4572249
• Update Time: 2025-06-08

5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-3-isopropyl-1,2,4-oxadiazole
• 5-(4-Bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole
• 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C11H11BrN2O/c1-7(2)10-13-11(15-14-10)8-3-5-9(12)6-4-8/h3-7H,1-2H3
• InChI Key： PCZGSFLGTDNINK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Br)C=C2)=NC(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole

Introduction to 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS No. 1120294-70-3)

5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole, with the CAS number 1120294-70-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science. This compound is characterized by its unique structural features, including a brominated phenyl group and an isopropyl-substituted 1,2,4-oxadiazole ring. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole is particularly noteworthy. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and reactivity, which can be further modulated by the presence of substituents. In this case, the brominated phenyl group at the 5-position and the isopropyl group at the 3-position provide additional functional groups that can influence the compound's behavior in different environments.

Recent studies have explored the potential of 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole in various applications. One area of significant interest is its use as an intermediate in the synthesis of more complex molecules. The bromine atom on the phenyl ring can serve as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in organic synthesis to construct complex molecular architectures with high efficiency and selectivity.

In addition to its synthetic utility, 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole has shown promise in pharmaceutical research. The 1,2,4-oxadiazole scaffold is known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the brominated phenyl group and the isopropyl substituent can further enhance these activities by modulating the compound's interactions with biological targets. For instance, studies have demonstrated that similar compounds with a brominated phenyl group can exhibit potent antiproliferative effects against various cancer cell lines.

The physical properties of 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole are also important for its practical applications. It typically appears as a white or off-white solid with a melting point ranging from 90 to 95°C. Its solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions and biological assays. However, it is important to note that the compound should be handled with care to avoid exposure to moisture and air, which can affect its stability.

Safety considerations are crucial when working with 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials.

In conclusion, 5-(4-bromophenyl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS No. 1120294-70-3) is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration in various scientific fields. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in developing innovative solutions to pressing scientific challenges.